Cas no 78521-40-1 (OCTANOIC ACID, 8-[[(4-METHYLPHENYL)SULFONYL]AMINO]-)

• Product name: OCTANOIC ACID, 8-[[(4-METHYLPHENYL)SULFONYL]AMINO]-
• CAS No: 78521-40-1
• MF: C₁₅H₂₃NO₄S
• MW: 313.412
• CID: 3476478
• PubChem ID: 14022127

OCTANOIC ACID, 8-[[(4-METHYLPHENYL)SULFONYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• OCTANOIC ACID, 8-[[(4-METHYLPHENYL)SULFONYL]AMINO]-
• 78521-40-1
• L002348
• SCHEMBL9871290
• 8-[[(4-Methylphenyl)sulfonyl]amino]octanoic acid
• DTXSID101237138

• Inchi： InChI=1S/C15H23NO4S/c1-13-8-10-14(11-9-13)21(19,20)16-12-6-4-2-3-5-7-15(17)18/h8-11,16H,2-7,12H2,1H3,(H,17,18)
• InChI Key： BGGSKTZESBMHPP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 313.13477939Da
• Monoisotopic Mass: 313.13477939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų
• XLogP3: 2.9